Cas no 61854-87-3 (L-Threonine, N-(N-methylglycyl)-)

• Product Name: L-Threonine, N-(N-methylglycyl)-
• CAS No: 61854-87-3
• MF: C₇H₁₄N₂O₄
• MW: 190.197062015533
• CID: 464575
• PubChem ID: 71391682
• Update Time: 2025-04-19

L-Threonine, N-(N-methylglycyl)- Chemical and Physical Properties

Names and Identifiers

• L-Threonine, N-(N-methylglycyl)-
• (2S,3R)-3-hydroxy-2-[[2-(methylamino)acetyl]amino]butanoic acid
• N-Methylglycyl-L-threonine
• DTXSID60813512
• 61854-87-3

• Inchi： 1S/C7H14N2O4/c1-4(10)6(7(12)13)9-5(11)3-8-2/h4,6,8,10H,3H2,1-2H3,(H,9,11)(H,12,13)/t4-,6+/m1/s1
• InChI Key： AMQKUMGSTFELJH-XINAWCOVSA-N
• SMILES： O[C@H](C)[C@@H](C(=O)O)NC(CNC)=O

Computed Properties

• Exact Mass: 190.09542
• Monoisotopic Mass: 190.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• PSA: 98.66